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Compound of Interest

Compound Name: Isosalvianolic Acid C
Cat. No.: B15613802
Get Quote
\ J

For Immediate Reference: Key Safety and Handling Information for Isosalvianolic Acid C

This guide provides essential safety protocols and logistical information for researchers,
scientists, and drug development professionals working with Isosalvianolic Acid C. Adherence
to these procedures is critical for ensuring personal safety and maintaining a secure laboratory
environment. Isosalvianolic Acid C is classified as an acute oral toxicant (Category 4), a skin
irritant (Category 2), a serious eye irritant (Category 2A), and may cause respiratory irritation
(Category 3)[1]. The chemical, physical, and toxicological properties have not been completely
investigated[1].

Personal Protective Equipment (PPE) Requirements

Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense
against exposure. The following table summarizes the required PPE for handling
Isosalvianolic Acid C.
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PPE Category Specification Rationale

Protects against splashes and
Safety goggles with side- airborne dust particles that can

Eye Protection ) ) ) S
shields or a face shield. cause serious eye irritation[1]

[2].

Nitrile, neoprene, or butyl ) )
o Prevents skin contact, which
rubber gloves. For incidental o
) o ) can cause irritation[1][2].
Hand Protection contact with dilute solutions, )
Phenolic compounds can be

double-gloving with nitrile _
absorbed through the skin[3].

gloves is recommended.

A fully buttoned lab coat, long

pants, and closed-toe shoes. o ]
) ] ] Minimizes skin exposure and
] For tasks with a higher risk of o
Body Protection contamination of personal
splashes, a butyl rubber or )
clothing[2][4].

neoprene apron is
recommended.

A NIOSH-approved respirator

is necessary when handling Prevents inhalation of dust,
Respiratory Protection the powder outside of a fume which may cause respiratory
hood or when aerosol tract irritation[1][5].

formation is possible.

Engineering Controls and Work Practices

Engineering controls are designed to remove the hazard at the source.
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Control Specification Rationale
All handling of Isosalvianolic
Acid C, especially of the solid A fume hood contains airborne
o form and when preparing particles and vapors,
Ventilation

solutions, must be conducted
in a certified chemical fume
hood.

preventing inhalation
exposure[2][3][4].

Safety Stations

An accessible safety shower
and eyewash station must be
located in the immediate work

area.

Provides immediate
decontamination in case of

accidental exposure[1][3].

Work Practices

Avoid creating dust and
aerosols. Do not eat, drink, or
smoke in the laboratory. Wash
hands thoroughly after
handling.

Minimizes the risk of ingestion

and inadvertent exposure[1].

Procedural Guidance: From Receipt to Disposal

Following a structured workflow is crucial for safety and experimental integrity.

Receiving and Storage

Upon receiving Isosalvianolic Acid C, immediately transfer it to a designated storage area.

Aspect

Procedure

Storage Conditions

Store in a tightly sealed container in a cool, dry,

and well-ventilated area away from direct

sunlight and sources of ignition. Recommended

storage temperature is 4°C[1].

Labeling

Ensure the container is clearly labeled with the

chemical name, hazard pictograms, and date of

receipt.
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The following diagram illustrates the receiving and storage workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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